Cas no 2138372-21-9 (methyl 4-(4-amino-1H-imidazol-1-yl)butanoate)

Methyl 4-(4-amino-1H-imidazol-1-yl)butanoate is a synthetic intermediate with applications in pharmaceutical and organic synthesis. Its structure features an imidazole ring with an amino substituent, enhancing reactivity in nucleophilic and coordination chemistry. The ester group provides versatility for further functionalization, such as hydrolysis or transesterification. This compound is particularly valuable in the development of bioactive molecules, including potential drug candidates targeting enzyme inhibition or receptor modulation. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for research and industrial applications. Proper handling and storage are recommended to maintain its integrity.
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate structure
2138372-21-9 structure
Product Name:methyl 4-(4-amino-1H-imidazol-1-yl)butanoate
CAS No:2138372-21-9
MF:C8H13N3O2
MW:183.207721471786
CID:5888331
PubChem ID:59099692
Update Time:2025-10-07

methyl 4-(4-amino-1H-imidazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(4-amino-1H-imidazol-1-yl)butanoate
    • 2138372-21-9
    • EN300-1107991
    • Inchi: 1S/C8H13N3O2/c1-13-8(12)3-2-4-11-5-7(9)10-6-11/h5-6H,2-4,9H2,1H3
    • InChI Key: BBKREINHIWICHA-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCN1C=NC(=C1)N)=O

Computed Properties

  • Exact Mass: 183.100776666g/mol
  • Monoisotopic Mass: 183.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 70.1Ų

methyl 4-(4-amino-1H-imidazol-1-yl)butanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1107991-0.05g
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate
2138372-21-9 95%
0.05g
$647.0 2023-10-27
Enamine
EN300-1107991-0.1g
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate
2138372-21-9 95%
0.1g
$678.0 2023-10-27
Enamine
EN300-1107991-0.25g
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate
2138372-21-9 95%
0.25g
$708.0 2023-10-27
Enamine
EN300-1107991-0.5g
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate
2138372-21-9 95%
0.5g
$739.0 2023-10-27
Enamine
EN300-1107991-1.0g
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate
2138372-21-9
1g
$1315.0 2023-06-10
Enamine
EN300-1107991-2.5g
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate
2138372-21-9 95%
2.5g
$1509.0 2023-10-27
Enamine
EN300-1107991-5.0g
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate
2138372-21-9
5g
$3812.0 2023-06-10
Enamine
EN300-1107991-10.0g
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate
2138372-21-9
10g
$5652.0 2023-06-10
Enamine
EN300-1107991-1g
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate
2138372-21-9 95%
1g
$770.0 2023-10-27
Enamine
EN300-1107991-5g
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate
2138372-21-9 95%
5g
$2235.0 2023-10-27

Additional information on methyl 4-(4-amino-1H-imidazol-1-yl)butanoate

Research Brief on Methyl 4-(4-amino-1H-imidazol-1-yl)butanoate (CAS: 2138372-21-9): Recent Advances and Applications

Methyl 4-(4-amino-1H-imidazol-1-yl)butanoate (CAS: 2138372-21-9) is a chemically synthesized small molecule that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its imidazole core and ester-functionalized side chain, has demonstrated potential as a versatile building block for drug discovery and biochemical research. Recent studies have explored its applications in enzyme inhibition, targeted drug delivery, and as a precursor for novel bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of methyl 4-(4-amino-1H-imidazol-1-yl)butanoate as a key intermediate in the synthesis of kinase inhibitors. The study highlighted its ability to modulate the activity of protein kinases involved in inflammatory pathways, suggesting its potential as a scaffold for anti-inflammatory therapeutics. The compound's unique structural features, including the amino-imidazole moiety, were found to enhance binding affinity to specific kinase domains.

Another notable application of methyl 4-(4-amino-1H-imidazol-1-yl)butanoate was reported in a recent ACS Chemical Biology article, where it was utilized as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The study demonstrated that the compound's imidazole ring could be selectively oxidized by ROS, leading to measurable fluorescence changes. This property makes it a promising tool for real-time monitoring of oxidative stress in biological systems.

From a synthetic chemistry perspective, methyl 4-(4-amino-1H-imidazol-1-yl)butanoate has been employed in the development of novel prodrug strategies. A 2024 study in Bioorganic & Medicinal Chemistry Letters described its use as a cleavable linker in antibody-drug conjugates (ADCs), where the ester group facilitated controlled release of cytotoxic payloads in tumor microenvironments. The researchers noted that the compound's stability in circulation and selective hydrolysis in target tissues improved the therapeutic index of the ADCs.

Ongoing research continues to explore the full potential of methyl 4-(4-amino-1H-imidazol-1-yl)butanoate. Current investigations focus on its application in fragment-based drug design, where its modular structure serves as a starting point for developing inhibitors of challenging drug targets. Preliminary results from these studies suggest that derivatives of this compound may offer new avenues for treating diseases with high unmet medical needs, including certain cancers and neurodegenerative disorders.

In conclusion, methyl 4-(4-amino-1H-imidazol-1-yl)butanoate (CAS: 2138372-21-9) represents an important chemical entity with diverse applications in medicinal chemistry and chemical biology. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers developing new therapeutic strategies. As understanding of its properties deepens, this compound is likely to play an increasingly significant role in drug discovery pipelines and biochemical research.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd